Cas no 5285-18-7 (2,4-Pentadienoic acid,5-(1,3-benzodioxol-5-yl)-)

• Product Name: 2,4-Pentadienoic acid,5-(1,3-benzodioxol-5-yl)-
• CAS No: 5285-18-7
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 376347
• PubChem ID: 329766709
• Update Time: 2025-04-23

2,4-Pentadienoic acid,5-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid,5-(1,3-benzodioxol-5-yl)-
• 5-(1,3-benzodioxol-5-yl)penta-2,4-dienoic acid
• Piperonic acid
• 5-(3,4-methylenedioxyphenyl)-2,4-pentadienic acid
• Nsc129538
• piperic acid
• piperinic acid
• 5-(3,4-Methylenedioxyphenyl)-2,4-pentadienoic acid
• NCI60_000669
• LCZC1614
• FT-0673930
• NS00080838
• AKOS030241064
• SCHEMBL288595
• AI3-41572
• 5-(1,3-benzodioxol-5-yl)-2,4-pentadienoic acid
• DTXSID40871913
• EINECS 226-118-4
• 2,4-Pentadienoic acid, 5-(1,3-benzodioxol-5-yl)-
• NSC 129538
• NCIStruc2_000859
• NCIStruc1_000766
• RHBGITBPARBDPH-UHFFFAOYSA-N
• 5-(Benzo[d][1,3]dioxol-5-yl)penta-2,4-dienoic acid
• 5285-18-7
• 5-(2H-1,3-BENZODIOXOL-5-YL)PENTA-2,4-DIENOIC ACID

• MDL： MFCD00047282
• Inchi： 1S/C12H10O4/c13-12(14)4-2-1-3-9-5-6-10-11(7-9)16-8-15-10/h1-7H,8H2,(H,13,14)
• InChI Key： RHBGITBPARBDPH-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C=CC=CC(=O)O)=CC1=2

Computed Properties

• Exact Mass: 218.0579
• Monoisotopic Mass: 218.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.2655 (rough estimate)
• Melting Point: 218-223 °C
• Boiling Point: 318.88°C (rough estimate)
• Flash Point: 171.5°C
• Refractive Index: 1.7160 (estimate)
• PSA: 55.76
• LogP: 2.06930

2,4-Pentadienoic acid,5-(1,3-benzodioxol-5-yl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-52/53
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2,4-Pentadienoic acid,5-(1,3-benzodioxol-5-yl)-

2,4-Pentadienoic Acid,5-(1,3-Benzodioxol-5-yl)- (CAS No. 5285-18-7): A Comprehensive Overview

The compound 2,4-pentadienoic acid,5-(1,3-benzodioxol-5-yl)- (CAS No. 5285-18-7) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of organic acids and features a pentadienoic acid backbone substituted with a benzodioxole group at the 5-position. The benzodioxole moiety is a benzene ring fused with a dioxole ring, which adds significant chemical and biological properties to the molecule.

Recent studies have highlighted the importance of pentadienoic acids in natural product chemistry and their potential as bioactive agents. The presence of conjugated double bonds in the pentadienoic acid backbone makes this compound highly reactive and capable of participating in various chemical reactions. The benzodioxole substituent further enhances its stability and bioavailability due to its aromatic nature and electron-donating properties.

One of the most notable aspects of 2,4-pentadienoic acid,5-(1,3-benzodioxol-5-yl)- is its role in natural product synthesis. Researchers have identified this compound as a key intermediate in the biosynthesis of certain secondary metabolites found in plants. Its ability to undergo enzymatic modifications makes it a valuable precursor for producing bioactive compounds with potential therapeutic applications.

In terms of synthesis, CAS No. 5285-18-7 can be prepared through a variety of methods, including oxidative cleavage of alkenes or through metabolic engineering approaches. Recent advancements in biotechnology have enabled more efficient production of this compound using engineered microbial systems. These methods not only improve yield but also reduce environmental impact compared to traditional chemical synthesis.

The physical properties of 2,4-pentadienoic acid,5-(1,3-benzodioxol-5-yl)- include a melting point of approximately 160°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate due to the balance between hydrophilic and hydrophobic groups in its structure.

From an analytical perspective, this compound can be accurately identified using techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. HRMS provides precise molecular weight information, while NMR spectroscopy helps elucidate the detailed structure of the molecule by analyzing proton and carbon environments.

Recent research has also explored the biological activities of CAS No. 5285-18-7, particularly its potential as an antioxidant and anti-inflammatory agent. Studies conducted on cellular models have shown that this compound exhibits significant radical scavenging activity due to its conjugated system and aromatic substituents.

In conclusion, 2,4-pentadienoic acid,5-(1,3-benzodioxol-5-yl)- (CAS No. 5285-18-7) is a versatile compound with promising applications in both chemical synthesis and biotechnology. Its unique structure and bioactive properties make it an interesting subject for further research across multiple disciplines.